Cas no 2225169-95-7 (2-Methyl-5-cyano-3-cyclopropylphenylboronic acid)

• Product Name: 2-Methyl-5-cyano-3-cyclopropylphenylboronic acid
• CAS No: 2225169-95-7
• MF: C₁₁H₁₂BNO₂
• MW: 201.03
• CID: 5142287
• PubChem ID: 133555238
• Update Time: 2025-05-19

2-Methyl-5-cyano-3-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-cyano-3-cyclopropylphenylboronic acid
• 2225169-95-7
• (5-Cyano-3-cyclopropyl-2-methylphenyl)boronic acid

• Inchi： 1S/C11H12BNO2/c1-7-10(9-2-3-9)4-8(6-13)5-11(7)12(14)15/h4-5,9,14-15H,2-3H2,1H3
• InChI Key： ALWMPFLCFYWICG-UHFFFAOYSA-N
• SMILES： CC1C(=CC(C#N)=CC=1C1CC1)B(O)O

Computed Properties

• Exact Mass: 201.0961088g/mol
• Monoisotopic Mass: 201.0961088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Additional information on 2-Methyl-5-cyano-3-cyclopropylphenylboronic acid

Introduction to 2-Methyl-5-cyano-3-cyclopropylphenylboronic Acid (CAS No: 2225169-95-7)

2-Methyl-5-cyano-3-cyclopropylphenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2225169-95-7, features a complex aromatic structure incorporating a boronic acid functional group, which makes it particularly valuable for various synthetic applications. The presence of a methyl group, a cyano group, and a cyclopropyl substituent on the phenyl ring endows this molecule with distinct electronic and steric properties, enhancing its utility in modern chemical research.

The boronic acid moiety in 2-methyl-5-cyano-3-cyclopropylphenylboronic acid is a key feature that enables its participation in numerous cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is widely employed in the construction of biaryl compounds, which are prevalent in many pharmacologically active molecules. The cyano group not only contributes to the overall functionality of the compound but also influences its reactivity and interaction with biological systems. Furthermore, the cyclopropyl ring introduces steric hindrance, which can be strategically exploited to modulate the binding affinity and selectivity of derived molecules.

In recent years, there has been growing interest in the development of novel boronic acid derivatives for their potential applications in drug discovery and material science. The structural motifs present in 2-methyl-5-cyano-3-cyclopropylphenylboronic acid make it an attractive candidate for designing small molecules with tailored properties. For instance, researchers have explored its use in the synthesis of kinase inhibitors, where the precise arrangement of substituents can influence enzyme binding kinetics. The compound's ability to undergo efficient cross-coupling reactions has also made it a valuable intermediate in the construction of complex organic frameworks.

One of the most compelling aspects of 2-methyl-5-cyano-3-cyclopropylphenylboronic acid is its versatility in synthetic chemistry. The boronic acid functional group can be readily transformed into other valuable moieties through various chemical transformations, allowing chemists to access a wide range of derivatives. This flexibility has been leveraged in the development of novel therapeutic agents, where subtle modifications can significantly alter biological activity. Additionally, the compound's stability under standard reaction conditions makes it a reliable choice for industrial-scale synthesis.

Recent advancements in computational chemistry have further enhanced our understanding of how 2-methyl-5-cyano-3-cyclopropylphenylboronic acid behaves in different chemical environments. Molecular modeling studies have revealed insights into its interaction with transition metals and other biomolecules, providing a foundation for rational drug design. These computational approaches have been complemented by experimental investigations, which have validated many of the theoretical predictions. Such interdisciplinary efforts have not only deepened our knowledge of this compound but also paved the way for new applications.

The pharmaceutical industry has been particularly keen on exploring boronic acid derivatives due to their potential as drug candidates. The ability to precisely control molecular structure through synthetic chemistry allows for the optimization of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. 2-Methyl-5-cyano-3-cyclopropylphenylboronic acid exemplifies how structural diversity can be harnessed to develop molecules with improved therapeutic profiles. Its incorporation into drug candidates has shown promise in preclinical studies, where it has demonstrated efficacy against various targets.

Beyond pharmaceutical applications, 2-methyl-5-cyano-3-cyclopropylphenylboronic acid has found utility in other areas of science and technology. For example, its participation in cross-coupling reactions has been instrumental in the synthesis of advanced materials, including organic electronics and photovoltaic devices. The compound's ability to form stable organoboron complexes has also been exploited in catalytic systems, where it serves as a ligand or intermediate. These diverse applications highlight the broad scientific relevance of this molecule.

The synthesis of 2-methyl-5-cyano-3-cyclopropylphenylboronic acid presents unique challenges due to its complex structure. However, recent methodological advances have made it more accessible than ever before. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These improvements have been driven by a combination of innovative reaction conditions and sophisticated purification techniques. As a result, access to high-quality starting materials has become easier, enabling more widespread exploration of this compound's potential.

In conclusion,2-methyl-5-cyano-3-cyclopropylphenylboronic acid (CAS No: 2225169-95-7) represents a fascinating example of how structural complexity can be leveraged to create molecules with diverse applications. Its role in pharmaceutical research underscores its importance as a building block for novel therapeutics. Additionally, its utility in materials science and catalysis demonstrates its broad scientific impact. As research continues to uncover new possibilities for this compound,2-methyl-5-cyano-3-cyclopropylphenylboronic acid is poised to remain at the forefront of chemical innovation.